Cas no 1508076-35-4 (3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid)

• Product Name: 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid
• CAS No: 1508076-35-4
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 6232590
• PubChem ID: 165701672
• Update Time: 2025-09-28

3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid
• 3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid
• EN300-1971483
• 1508076-35-4

• Inchi： 1S/C9H11F3N2O2/c1-5(3-7(15)16)6-4-14(2)13-8(6)9(10,11)12/h4-5H,3H2,1-2H3,(H,15,16)
• InChI Key： RDXSANLHNGUIFZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(C)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 236.07726208g/mol
• Monoisotopic Mass: 236.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid

Introduction to 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid (CAS No. 1508076-35-4)

3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1508076-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad range of biological activities. The presence of a methyl group at the 1-position and a trifluoromethyl group at the 3-position, along with a butanoic acid moiety, contributes to its unique chemical properties and potential pharmacological effects.

The trifluoromethyl substituent is particularly noteworthy, as it is frequently employed in drug design to enhance metabolic stability, binding affinity, and overall bioavailability. This modification imparts electron-withdrawing effects, which can influence the electronic properties of the molecule and its interaction with biological targets. The pyrazol-4-ylbutanoic acid backbone suggests potential applications in the development of novel therapeutic agents, particularly those targeting enzyme inhibition or receptor binding.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the role of pyrazole-based compounds in anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrazole ring is highly versatile and can be modified in numerous ways to optimize biological activity. Researchers have explored various derivatives to modulate their pharmacokinetic profiles and target specificity. The incorporation of both methyl and trifluoromethyl groups into the pyrazole core may enhance interactions with biological macromolecules, leading to improved therapeutic outcomes.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques combined with molecular docking studies have been instrumental in identifying promising candidates like 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid. These methods allow researchers to predict binding affinities and mechanisms of action with high precision, streamlining the drug discovery process.

The butanoic acid moiety at the 4-position of the pyrazole ring introduces additional functionality that could be exploited for bioconjugation or further derivatization. This feature opens up possibilities for designing prodrugs or conjugates that enhance delivery or target specificity. Such modifications are critical in developing next-generation therapeutics that address unmet medical needs.

In clinical research, there is a continuous effort to identify novel compounds that can modulate disease pathways effectively. Pyrazole derivatives have shown promise in preclinical studies across multiple therapeutic areas. For example, certain pyrazole-based inhibitors have demonstrated efficacy in targeting kinases and other enzymes involved in cancer progression. The structural motifs present in 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid align well with these findings, suggesting potential applications in oncology.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. The introduction of fluorine-containing groups often necessitates specialized conditions to achieve regioselectivity and minimize side reactions.

From a regulatory perspective, compounds like 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Good Manufacturing Practices (GMP) are strictly followed during production to maintain consistency and quality control. Preclinical studies involving cell-based assays and animal models are essential to evaluate pharmacological properties comprehensively.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. In 3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutanoic acid, the trifluoromethyl group likely contributes to improved binding interactions by increasing lipophilicity while maintaining polarizability—a desirable combination for drug candidates.

In conclusion,3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ybutoic acid (CAS No. 1508076-35-4) represents an intriguing compound with potential therapeutic applications stemming from its unique structural features. Ongoing research continues to uncover new possibilities for this molecule, particularly as a scaffold for developing innovative drugs targeting various diseases. Its combination of a pyrazole core with functional groups like methyl and trifluoromethyl makes it a valuable asset in medicinal chemistry libraries.